Cas no 1156499-26-1 (2-(2-chlorophenyl)-5-methyl-1H-Imidazole)

• Product Name: 2-(2-chlorophenyl)-5-methyl-1H-Imidazole
• CAS No: 1156499-26-1
• MF: C₁₀H₉ClN₂
• MW: 192.644860982895
• CID: 1099992
• PubChem ID: 53434164
• Update Time: 2025-04-20

2-(2-chlorophenyl)-5-methyl-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-5-methyl-1H-Imidazole
• 2-(2-Chlorophenyl)-4-methyl-1H-imidazole
• 2-(2-CHLOROPHENYL)-4-(3-METHYLPHENYL)-5-(2-METHYL-4-PYRIDYL)-1,3-THIAZOLE
• 2-(2-chloro-phenyl)-4-methyl-1H-imidazole
• AG-F-27414
• CTK4H6616
• KB-220923
• SureCN3896123
• 1156499-26-1
• SCHEMBL3322110
• SY350236
• MFCD16303582
• SCHEMBL13075505
• AKOS013710768

• Inchi： 1S/C10H9ClN2/c1-7-6-12-10(13-7)8-4-2-3-5-9(8)11/h2-6H,1H3,(H,12,13)
• InChI Key： SFAJCTXQFYRELK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NC=C(C)N1

Computed Properties

• Exact Mass: 192.0454260g/mol
• Monoisotopic Mass: 192.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 28.7Ų